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Introduction
Dipeptidyl peptidase III (DPP-3) is a zinc-dependent aminopeptidase that plays a crucial role in

various physiological and pathological processes by cleaving dipeptides from the N-terminus of

signaling peptides.[1][2] Its involvement in blood pressure regulation, pain modulation, and the

cellular stress response has made it an attractive target for drug discovery.[1][3] Fluostatin B,

a natural compound isolated from Streptomyces sp. TA-3391, is a selective inhibitor of human

DPP-3, making it a valuable tool for studying the enzyme's function.[1] These application notes

provide detailed protocols for using Fluostatin B to investigate the enzymatic activity and

cellular functions of DPP-3.
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Compoun
d

Target
Enzyme

Substrate IC50 Ki
Inhibition
Type

Source

Fluostatin

B

Human

Placental

DPP-3

Arg-Arg-2-

naphthyla

mide

24 µg/mL

(~74 µM)

Not

Reported

Not

Reported
[4][5]

Fluostatin

A

Human

Placental

DPP-3

Arg-Arg-2-

naphthyla

mide

0.44 µg/mL

(~1.4 µM)

Not

Reported

Not

Reported
[5][6]

Fluostatin

A

Human

DPP-3

Leu-

enkephalin

Not

Reported
14.2 µM Mixed [4][6]

Physicochemical Properties of Fluostatin B
Property Value Source

Molecular Weight 326.304 g/mol [5]

Molecular Formula C18H14O6 [5]

Purity >98% (HPLC) [5]

Solubility

Soluble in DMSO; Partially

soluble in EtOAc and Acetone;

Insoluble in H2O

[5]

Toxicity

No toxicity observed after

intraperitoneal injection in mice

at a dose of 100 mg/kg

[5]

Signaling Pathways Involving DPP-3
DPP-3 is a key regulator in at least two major signaling pathways: the Renin-Angiotensin

System (RAS) and the Keap1-Nrf2 oxidative stress response pathway.

DPP-3 in the Renin-Angiotensin System (RAS)
DPP-3 contributes to the regulation of blood pressure by degrading various angiotensin

peptides, including Angiotensin II, a potent vasoconstrictor. By cleaving Angiotensin II, DPP-3
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can attenuate its effects, thereby influencing cardiovascular homeostasis.
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DPP-3 regulation of the Renin-Angiotensin System.

DPP-3 in the Keap1-Nrf2 Oxidative Stress Response
Pathway
DPP-3 can modulate the Keap1-Nrf2 pathway, a critical cellular defense mechanism against

oxidative stress. Under basal conditions, Keap1 targets the transcription factor Nrf2 for

degradation. Upon oxidative stress, this interaction is disrupted, allowing Nrf2 to translocate to

the nucleus and activate the expression of antioxidant genes. DPP-3 is thought to interact with

Keap1, potentially influencing Nrf2 stability and activation.
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Prepare Reagents:
- Fluostatin B dilutions

- DPP-3 enzyme solution
- Substrate solution

Add Fluostatin B and DPP-3 enzyme to 96-well plate

Pre-incubate at 37°C for 15 minutes

Add substrate to initiate reaction

Measure fluorescence kinetically at 37°C

Data Analysis:
- Calculate initial velocities
- Plot dose-response curve

- Determine IC50
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Culture and treat cells with Fluostatin B

Nuclear/Cytoplasmic Fractionation RNA Extraction & cDNA Synthesis

Western Blot for Nrf2 qRT-PCR for Nrf2 target genes (HO-1, NQO1)

Analyze Nrf2 nuclear translocation Analyze relative gene expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Utilizing Fluostatin B to Elucidate
Dipeptidyl Peptidase III (DPP-3) Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138615#using-fluostatin-b-to-study-the-function-of-
dpp-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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